Cas no 121786-39-8 ((R)-2-Amino-3-cyclopropylpropanoic acid)

(R)-2-Amino-3-cyclopropylpropanoic acid is a non-proteinogenic amino acid featuring a cyclopropyl side chain, which imparts unique steric and electronic properties. This chiral compound is valuable in pharmaceutical and biochemical research, particularly in the design of peptidomimetics and enzyme inhibitors due to its constrained cyclopropyl ring, enhancing conformational rigidity. Its high enantiomeric purity makes it suitable for asymmetric synthesis and drug development, where stereochemistry is critical. The cyclopropyl group also improves metabolic stability, making it useful in probing structure-activity relationships. This amino acid serves as a versatile building block in medicinal chemistry, offering researchers a tool to modulate peptide backbone flexibility and enhance binding specificity.
(R)-2-Amino-3-cyclopropylpropanoic acid structure
121786-39-8 structure
Product Name:(R)-2-Amino-3-cyclopropylpropanoic acid
CAS No:121786-39-8
MF:C6H11NO2
MW:129.157041788101
MDL:MFCD02259520
CID:63574
PubChem ID:9209421
Update Time:2025-06-08

(R)-2-Amino-3-cyclopropylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • D-3-(Cyclopropyl)alanine
    • D-Cyclopropylalanine
    • 2-Cyclopropyl-D-alanine
    • (R)-2-Amino-3-cyclopropylpropanoic acid
    • (R)-3-Cyclopropylalanine
    • Fmoc-β-cyclopropyl-L-Alanine
    • H-β-Cyclopropyl-D-Ala-OH
    • β-Cyclopropyl-D-Ala-OH
    • (2R)-2-amino-3-cyclopropylpropanoic acid
    • D-3-Cyclopropylalanine
    • D-Cyclopropylalinine
    • H-D-ALA(CPRO)-OH
    • 3-CYCLOPROPYL-D-ALANINE
    • H-D-ALA(CYCLOPROPYL)-OH
    • H-b-Cyclopropyl-D-Ala-OH
    • BETA-CYCLOPROPYL-D-ALANINE
    • beta-Cyclopropyl-D-Ala-OH
    • (R)-2-Amino-3-cyclopropylpropionic acid
    • (R)-2-Amino-3-cyclopropyl-propionic acid
    • (2R)-2-amino-3-cyclopropyl-propanoic acid
    • 2-Amino-3-cyclopropyl-propionic acid
    • KSC830S4N
    • AC-24166
    • AS-15808
    • CS-W013449
    • 121786-39-8
    • EN300-199885
    • MFCD02259520
    • H-D-Ala(cPropyl)-OH
    • SCHEMBL2380451
    • Cyclopropanepropanoic acid, alpha-amino-, (alphaR)-
    • AKOS016842388
    • Q-101763
    • XGUXJMWPVJQIHI-RXMQYKEDSA-N
    • DTXSID10429389
    • MDL： MFCD02259520
    • Inchi： 1S/C6H11NO2/c7-5(6(8)9)3-4-1-2-4/h4-5H,1-3,7H2,(H,8,9)/t5-/m1/s1
    • InChI Key： XGUXJMWPVJQIHI-RXMQYKEDSA-N
    • SMILES： OC([C@@H](CC1CC1)N)=O

Computed Properties

  • Exact Mass: 129.07900
  • Monoisotopic Mass: 129.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3
  • XLogP3: -1.9

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.2180
  • Melting Point: 215-225°C
  • Boiling Point: 258°Cat760mmHg
  • Flash Point: 109.9°C
  • Refractive Index: 1.496
  • PSA: 63.32000
  • LogP: 0.89870
  • Specific Rotation: +6.6° (c=1, H2O)

(R)-2-Amino-3-cyclopropylpropanoic acid Security Information

(R)-2-Amino-3-cyclopropylpropanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBEA0038-1 G
(R)-2-amino-3-cyclopropylpropanoic acid
 121786-39-8 97%
1g
 ¥ 442.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBEA0038-5 G
(R)-2-amino-3-cyclopropylpropanoic acid
 121786-39-8 97%
5g
 ¥ 1,551.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBEA0038-10 G
(R)-2-amino-3-cyclopropylpropanoic acid
 121786-39-8 97%
10g
 ¥ 2,838.00 2021-05-07
Fluorochem
047559-250mg
D-3-Cyclopropylalanine
 121786-39-8 95%
250mg
 ￡50.00 2022-03-01
Fluorochem
047559-1g
D-3-Cyclopropylalanine
 121786-39-8 95%
1g
 ￡81.00 2022-03-01
Fluorochem
047559-5g
D-3-Cyclopropylalanine
 121786-39-8 95%
5g
 ￡263.00 2022-03-01
Fluorochem
047559-10g
D-3-Cyclopropylalanine
 121786-39-8 95%
10g
 ￡493.00 2022-03-01
AstaTech
51301-1/G
D-3-CYCLOPROPYLALANINE
 121786-39-8 97%
1g
 $29 2023-09-17
AstaTech
51301-5/G
D-3-CYCLOPROPYLALANINE
 121786-39-8 97%
5g
 $117 2023-09-17
AstaTech
51301-25/G
D-3-CYCLOPROPYLALANINE
 121786-39-8 97%
25g
 $597 2023-09-17

(R)-2-Amino-3-cyclopropylpropanoic acid Production Method

(R)-2-Amino-3-cyclopropylpropanoic acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:121786-39-8)D-3-(环丙基)丙氨酸
Order Number:LE26562537
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:56
Price ($):discuss personally
Email:18501500038@163.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:121786-39-8)D-3-(环丙基)丙氨酸
LE26562537
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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